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Compound of Interest

Compound Name: 1-Iodopropane-d7

Cat. No.: B108268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for 1-
Iodopropane-d7 (CAS: 59012-23-6). The information is compiled to ensure the safe use of this

compound in research and development settings.

Introduction
1-Iodopropane-d7 is the deuterated form of 1-iodopropane, where seven hydrogen atoms

have been replaced by deuterium. It is commonly used as a labeling reagent or standard in

nuclear magnetic resonance (NMR) studies to elucidate reaction mechanisms and molecular

structures.[1] While its chemical properties are similar to its non-deuterated counterpart, the

same rigorous safety protocols must be observed. This compound is a flammable, toxic, and

irritating substance that requires careful handling to minimize exposure and risk.

Hazard Identification and Classification
1-Iodopropane-d7 is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards include

flammability, acute toxicity, and skin/eye irritation.

GHS Pictograms:
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Pictogram Hazard Class

Flame (GHS02) Flammable liquids

Skull and crossbones (GHS06) Acute toxicity (inhalation)

Exclamation mark (GHS07)
Skin irritation, Eye irritation, Specific target

organ toxicity - single exposure

Signal Word: Danger

Hazard Statements:[2][3]

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H331: Toxic if inhaled.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below. These

statements cover prevention, response, storage, and disposal.
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Category Code Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

P233 Keep container tightly closed.

P240
Ground and bond container

and receiving equipment.

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.

P242 Use non-sparking tools.

P243
Take action to prevent static

discharges.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

or shower.

P304+P340+P311

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER or doctor.
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P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.

P370+P378

In case of fire: Use water

spray, alcohol-resistant foam,

dry chemical or carbon dioxide

to extinguish.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P403+P235
Store in a well-ventilated

place. Keep cool.

P405 Store locked up.

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

Physical and Chemical Properties
The physical and chemical properties of 1-Iodopropane-d7 are summarized in the table below.

These properties are essential for understanding its behavior and for designing safe

experimental setups.
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Property Value

Molecular Formula C₃D₇I

Molecular Weight 177.04 g/mol

Appearance Colorless to yellow liquid

Boiling Point 101-102 °C

Melting Point -101 °C

Density 1.820 g/mL at 25 °C

Vapor Pressure 57 hPa (43 mmHg) at 25 °C

Vapor Density 5.9 (Air = 1)

Flash Point 44 °C (111.2 °F) - closed cup

Water Solubility 1 g/L

Isotopic Purity ≥98 atom % D

Toxicological Information
The toxicological data for 1-Iodopropane-d7 is limited; however, data for its non-deuterated

analogue, 1-iodopropane, provides a strong basis for assessing its toxicity.

Acute Effects:

Inhalation: Harmful or toxic if inhaled. Causes respiratory tract irritation. Symptoms may

include a burning sensation, coughing, wheezing, laryngitis, shortness of breath, headache,

nausea, and vomiting.

Skin Contact: Causes skin irritation. May be harmful if absorbed through the skin.

Eye Contact: Causes serious eye irritation.

Ingestion: May be harmful if swallowed.

Chronic Effects:
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Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible or confirmed human carcinogen by IARC or

ACGIH.

Mutagenicity: No data available.

Teratogenicity: No data available.

Toxicity Data (for 1-Iodopropane):

Route Species Dose

Oral LD50 Mouse > 1,800 mg/kg

Inhalation LC50 Rat 73 mg/L

Experimental Protocols and Handling Precautions
Strict adherence to safety protocols is mandatory when working with 1-Iodopropane-d7. The

following sections outline the necessary precautions and procedures.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles. A face

shield may also be necessary.

Skin Protection: Wear chemically resistant gloves (e.g., Viton®, Butyl rubber). Wear a lab

coat or flame-retardant antistatic protective clothing.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a NIOSH-approved respirator with an organic vapor cartridge.
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Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling 1-Iodopropane-d7,

from preparation to disposal.
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Safe Handling Workflow for 1-Iodopropane-d7

Preparation

Handling

Cleanup & Disposal

Review SDS

Assemble PPE

Prepare Work Area

Dispense in Fume Hood

Proceed when ready

Perform Experiment

Secure Container

Decontaminate Work Area

Experiment complete

Dispose of Waste

Remove PPE

Wash Hands

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of 1-Iodopropane-d7.
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Storage
Store in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other ignition sources.

Keep the container tightly closed to prevent the escape of vapors.

The product may be stabilized with copper.

It is light-sensitive and should be stored accordingly.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Avoid breathing vapors. Ensure

adequate ventilation. Remove all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the product enter drains.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, silica gel, acid

binder, universal binder, sawdust) and place it in a suitable, closed container for disposal.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: The vapors are heavier than air and may travel to a source of ignition and

flash back. Containers may explode when heated. Hazardous combustion products include

carbon oxides and hydrogen iodide.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

First-Aid Measures
General Advice: Consult a physician and show them this safety data sheet.
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If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If Swallowed: Do NOT induce vomiting. Rinse your mouth with water.

Disposal Considerations
Dispose of 1-Iodopropane-d7 and its containers in accordance with all applicable local, state,

and federal regulations. Do not dispose of it with household waste or allow it to reach the

sewage system.

Conclusion
1-Iodopropane-d7 is a valuable tool in chemical research, but it poses significant health and

safety risks. By understanding its hazards and adhering to the stringent handling protocols

outlined in this guide, researchers can minimize their risk of exposure and ensure a safe

laboratory environment. Always consult the most up-to-date Safety Data Sheet from your

supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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